N-(3-acetylphenyl)-2-(3,4-diethoxybenzoyl)hydrazinecarbothioamide

• IUPAC Name: 1-(3-acetylphenyl)-3-[(3,4-diethoxybenzoyl)amino]thiourea
• InChI: InChI=1S/C20H23N3O4S/c1-4-26-17-10-9-15(12-18(17)27-5-2)19(25)22-23-20(28)21-16-8-6-7-14(11-16)13(3)24/h6-12H,4-5H2,1-3H3,(H,22,25)(H2,21,23,28)
• InChI Key: DQXVUKSWKNUNEU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NNC(=S)NC2=CC=CC(=C2)C(=O)C)OCC
• Molecular Formula: C20H23N3O4S
• Molecular Weight: 401.5 g/mol

Description

N-(3-acetylphenyl)-2-(3,4-diethoxybenzoyl)hydrazinecarbothioamide, also known as ADTC, is a thiosemicarbazone derivative that has been studied extensively for its potential use in cancer treatment. This compound has shown promising results in preclinical studies, and its mechanism of action has been the subject of much research.

Mechanism of Action

The mechanism of action of N-(3-acetylphenyl)-2-(3,4-diethoxybenzoyl)hydrazinecarbothioamide is not fully understood, but it is believed to involve the inhibition of ribonucleotide reductase, an enzyme that is essential for DNA synthesis. N-(3-acetylphenyl)-2-(3,4-diethoxybenzoyl)hydrazinecarbothioamide has also been shown to induce apoptosis in cancer cells and to inhibit angiogenesis, the process by which new blood vessels are formed.
Biochemical and Physiological Effects
N-(3-acetylphenyl)-2-(3,4-diethoxybenzoyl)hydrazinecarbothioamide has been shown to have a number of biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, to inhibit angiogenesis, and to protect against radiation-induced DNA damage and cell death. N-(3-acetylphenyl)-2-(3,4-diethoxybenzoyl)hydrazinecarbothioamide has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

N-(3-acetylphenyl)-2-(3,4-diethoxybenzoyl)hydrazinecarbothioamide has a number of advantages for lab experiments. It is relatively easy to synthesize and has been shown to have cytotoxic effects on a variety of cancer cell lines. However, there are also limitations to using N-(3-acetylphenyl)-2-(3,4-diethoxybenzoyl)hydrazinecarbothioamide in lab experiments. It has been shown to have low solubility in water, which can make it difficult to work with. In addition, its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are a number of future directions for research on N-(3-acetylphenyl)-2-(3,4-diethoxybenzoyl)hydrazinecarbothioamide. One area of research could be to further investigate its mechanism of action and to identify potential targets for cancer treatment. Another area of research could be to develop new formulations of N-(3-acetylphenyl)-2-(3,4-diethoxybenzoyl)hydrazinecarbothioamide that improve its solubility in water and increase its effectiveness as a cancer treatment. Finally, research could also focus on combining N-(3-acetylphenyl)-2-(3,4-diethoxybenzoyl)hydrazinecarbothioamide with other cancer treatments to improve its efficacy and reduce potential side effects.

Scientific Research Applications

N-(3-acetylphenyl)-2-(3,4-diethoxybenzoyl)hydrazinecarbothioamide has been studied for its potential use in cancer treatment. It has been shown to have cytotoxic effects on a variety of cancer cell lines, including breast cancer, lung cancer, and leukemia. N-(3-acetylphenyl)-2-(3,4-diethoxybenzoyl)hydrazinecarbothioamide has also been studied for its potential use as a radioprotective agent. It has been shown to protect against radiation-induced DNA damage and cell death in vitro and in vivo.